Cas no 1269293-27-7 (ethyl 5-bromo-1-tert-butyl-1H-pyrazole-3-carboxylate)
1269293-27-7 structure
Product Name:ethyl 5-bromo-1-tert-butyl-1H-pyrazole-3-carboxylate
CAS No:1269293-27-7
MF:C10H15BrN2O2
MW:275.142301797867
CID:3163581
PubChem ID:56956188
Update Time:2025-04-21
ethyl 5-bromo-1-tert-butyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 5-bromo-1-tert-butyl-1H-pyrazole-3-carboxylate
- 1269293-27-7
- Ethyl 5-bromo-1-(tert-butyl)-1H-pyrazole-3-carboxylate
-
- Inchi: 1S/C10H15BrN2O2/c1-5-15-9(14)7-6-8(11)13(12-7)10(2,3)4/h6H,5H2,1-4H3
- InChI Key: VQVXCKCQFJEROB-UHFFFAOYSA-N
- SMILES: BrC1=CC(C(=O)OCC)=NN1C(C)(C)C
Computed Properties
- Exact Mass: 274.03169Da
- Monoisotopic Mass: 274.03169Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 44.1Ų
ethyl 5-bromo-1-tert-butyl-1H-pyrazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU9954-100mg |
ethyl 5-bromo-1-tert-butyl-pyrazole-3-carboxylate |
1269293-27-7 | 95% | 100mg |
¥2178.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU9954-250mg |
ethyl 5-bromo-1-tert-butyl-pyrazole-3-carboxylate |
1269293-27-7 | 95% | 250mg |
¥2904.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU9954-500mg |
ethyl 5-bromo-1-tert-butyl-pyrazole-3-carboxylate |
1269293-27-7 | 95% | 500mg |
¥4838.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU9954-1g |
ethyl 5-bromo-1-tert-butyl-pyrazole-3-carboxylate |
1269293-27-7 | 95% | 1g |
¥7260.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU9954-100.0mg |
ethyl 5-bromo-1-tert-butyl-pyrazole-3-carboxylate |
1269293-27-7 | 95% | 100.0mg |
¥2178.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU9954-250.0mg |
ethyl 5-bromo-1-tert-butyl-pyrazole-3-carboxylate |
1269293-27-7 | 95% | 250.0mg |
¥2904.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU9954-500.0mg |
ethyl 5-bromo-1-tert-butyl-pyrazole-3-carboxylate |
1269293-27-7 | 95% | 500.0mg |
¥4838.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU9954-1.0g |
ethyl 5-bromo-1-tert-butyl-pyrazole-3-carboxylate |
1269293-27-7 | 95% | 1.0g |
¥7260.0000 | 2025-04-12 |
ethyl 5-bromo-1-tert-butyl-1H-pyrazole-3-carboxylate Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:1269293-27-7)ethyl 5-bromo-1-tert-butyl-1H-pyrazole-3-carboxylate
Order Number:A12350
Stock Status:in Stock
Quantity:100.0mg/250.0mg/500.0mg/1.0g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:59
Price ($):273.0/364.0/606.0/910.0
Email:sales@amadischem.com
ethyl 5-bromo-1-tert-butyl-1H-pyrazole-3-carboxylate Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1269293-27-7)ethyl 5-bromo-1-tert-butyl-1H-pyrazole-3-carboxylate
Purity:99%/99%/99%/99%
Quantity:100.0mg/250.0mg/500.0mg/1.0g
Price ($):273.0/364.0/606.0/910.0